Cas no 176311-49-2 (2-(3-chloro-5-fluorophenyl)ethan-1-amine)

• Product Name: 2-(3-chloro-5-fluorophenyl)ethan-1-amine
• CAS No: 176311-49-2
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD06213803
• CID: 2139568
• PubChem ID: 53403586
• Update Time: 2024-03-01

2-(3-chloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)ethanamine
• KEIHGMCHBZJUEV-UHFFFAOYSA-N
• Benzeneethanamine, 3-chloro-5-fluoro-
• AB23448
• 2-(3-CHLORO-5-FLUOROPHENYL)ETHYLAMINE
• 2-(3-CHLORO-5-FLUOROPHENYL)ETHAN-1-AMINE
• 2-(3-chloro-5-fluorophenyl)ethan-1-amine

• MDL： MFCD06213803
• Inchi： 1S/C8H9ClFN/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
• InChI Key： KEIHGMCHBZJUEV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCN)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines